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Compound of Interest

Compound Name: Cyanamide

CAS No.: 2669-76-3

Cat. No.: B7767653

Get Quote

Executive Summary & Chemical Profile
Cyanamide (

) is a high-value reagent in organic synthesis, distinct from its agricultural derivative, Calcium
Cyanamide. While useful, it presents a bimodal hazard profile: it is acutely toxic and
thermodynamically unstable.

The "Senior Scientist" Reality Check: Most laboratory accidents involving Cyanamide occur

not during use, but during storage or waste accumulation. Cyanamide is susceptible to

exothermic polymerization (dimerization to dicyandiamide) if the pH drifts above 5.0 or

temperatures exceed 40°C. This reaction is autocatalytic and can rupture waste containers.

Therefore, the core directive of this guide is not just "disposal," but "stabilization followed by

disposal."

Chemical Hazard Data Table
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Property Specification Operational Implication

CAS Number 420-04-2

Distinct from Calcium

Cyanamide (CAS 156-62-7,

RCRA P020).

Physical State
Crystalline solid or 50% Aq.

Sol.

Hygroscopic; often sold as a

solution to mitigate dust

hazards.

Stability Range pH 3.5 – 4.5

CRITICAL: Unstable at pH >

5.0 (Polymerization) and pH <

2.0 (Hydrolysis).

Thermal Limit < 20°C (Storage)
Above 40°C, violent

dimerization occurs.[1][2]

Toxicity Toxic (Oral/Dermal)

Severe skin irritant; alcohol

incompatibility (Antabuse

effect).

Incompatibility Acids, Bases, Oxidizers

Contact with strong bases

initiates runaway heat

generation.

The Mechanism of Instability (The "Why")
To handle Cyanamide safely, you must understand the competition between two chemical

pathways. Your goal is to prevent Pathway B until the waste is in professional hands.

Pathway A (Hydrolysis - Desired but Exothermic):

While urea is harmless, this reaction releases heat. If uncontrolled, the heat triggers Pathway
B.

Pathway B (Polymerization - Violent & Hazardous):

This reaction is violent, pressure-generating, and catalyzed by basic impurities (e.g., trace
detergents in waste jugs).
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Visualization: The Stability Decision Matrix
The following diagram illustrates the operational logic required to prevent thermal runaway.
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Figure 1: Stability logic flow.[1][3][4] Maintaining the "Green Zone" (pH 3.5-4.5) is critical for

preventing container rupture during storage.

Operational Disposal Protocols
Protocol A: Bulk Waste Accumulation (Preferred
Method)
Use this for expired stock solutions or reaction mixtures containing >1% Cyanamide.

Do not attempt to destroy bulk quantities of Cyanamide in the lab. The heat generation is

difficult to control without a jacketed reactor.

Container Selection: Use high-density polyethylene (HDPE) containers. Do not use metal

(corrosion risk) or glass (pressure burst risk) for long-term waste storage.

Stabilization Step (Critical):

Measure the pH of the waste stream.

If pH > 5.0, add dilute Acetic Acid or Phosphoric Acid dropwise until pH is between 3.5 and

4.5.

Why? This pH range "locks" the molecule, preventing spontaneous polymerization.

Segregation:

Label clearly: "TOXIC - CYANAMIDE WASTE - DO NOT MIX WITH BASES."

Store away from caustic waste (NaOH, KOH) and strong oxidizers.

Storage: Keep refrigerated (4°C) if pickup is not immediate.

Protocol B: Trace Deactivation (Glassware & Spills)
Use this ONLY for cleaning glassware, minor spills (<10mL), or dilute wash streams.

This method utilizes alkaline hydrolysis to convert trace Cyanamide into Urea.
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Reagents Required:

Sodium Hypochlorite (Bleach) or 1M NaOH.

Large volume of ice water.

Step-by-Step:

Dilution: Ensure the Cyanamide residue is heavily diluted (concentration should be < 1%).

Alkaline Treatment:

Slowly add 1M NaOH or Bleach to the dilute residue.

Observation: Ensure no vigorous bubbling or heat spike occurs.

Soak: Allow glassware to soak for 24 hours. The high pH will slowly hydrolyze the

cyanamide to urea.

Final Rinse: Rinse with copious amounts of water. The resulting solution (Urea + dilute base)

is generally non-hazardous, but verify with local EHS regarding drain disposal limits.

Protocol C: Emergency Spill Response
Scenario: A 500mL bottle of 50% Cyanamide solution shatters.

Evacuate & PPE: Clear the area. Don Full Face Respirator (or N95 + Goggles), Nitrile gloves

(double gloved), and Lab coat.

Containment: Do NOT use sawdust or paper towels (combustible). Use a commercial

mineral absorbent (Vermiculite or Clay).

Neutralization:

Do not add strong base directly to the concentrated spill (fire risk).

Absorb the bulk liquid first.

Wash the area with excess water to dilute, then treat the rinsate with dilute bleach.
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Disposal: Scoop absorbent into a plastic pail. Label as "Hazardous Waste: Cyanamide
Debris."

Regulatory & Compliance (RCRA/DOT)
Proper classification ensures your facility avoids fines and safety violations.

RCRA (USA):

Pure Cyanamide (CAS 420-04-2) is not a P-listed waste (P020 refers specifically to

Calcium Cyanamide).

However, it must be characterized as Hazardous Waste due to toxicity and reactivity.

Waste Code: Assign D003 (Reactive) if unstable, and/or applicable state-level toxic codes.

DOT (Shipping):

UN Number: UN 2923 (Corrosive solids, toxic, n.o.s.) or UN 2811 (Toxic solids, organic,

n.o.s.) depending on formulation.

Labeling: Corrosive (Class 8) + Toxic (Class 6.1).[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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